Cas no 812695-59-3 ((1R)-5-chloro-2,3-dihydro-1H-inden-1-amine)

(1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative of the indane scaffold, featuring a chlorine substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and potential as a building block for bioactive molecules. The (1R)-enantiomer offers distinct advantages in asymmetric synthesis, enabling the development of enantiomerically pure compounds with targeted biological activity. Its rigid indane structure contributes to enhanced binding affinity in receptor interactions, while the chlorine atom may improve metabolic stability. The compound is typically utilized in medicinal chemistry for the design of CNS-targeting agents or enzyme inhibitors, where stereochemical precision is critical for efficacy and selectivity.

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine structure

812695-59-3 structure

Product Name:(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine

CAS No:812695-59-3

MF:C₉H₁₀ClN

MW:167.635401248932

MDL:MFCD07373936

CID:1084378

PubChem ID:28373923

Update Time:2025-06-07

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-5-Chloro-2,3-dihydro-1H-inden-1-amine
- (1R)-5-chloro-2,3-dihydro-1H-inden-1-amine
- CS-0102157
- MFCD07373936
- SCHEMBL1859026
- EN300-89315
- DS-16646
- Y10880
- 812695-59-3
- (1R)-5-Chloro-2,3-dihydro-1H-inden-1-amine (ACI)
- (1R)-5-Chloroindan-1-amine
- 1H-Inden-1-amine 5-chloro-2,3-dihydro-, (1R)-
- 5-(R)-Chloroindan-1-ylamine
- AKOS022182850
- DB-299445
- MDL： MFCD07373936
- Inchi： 1S/C9H10ClN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2/t9-/m1/s1
- InChI Key： CCNOGOGUHOMLMI-SECBINFHSA-N
- SMILES： N[C@@H]1CCC2C=C(C=CC1=2)Cl

Computed Properties

Exact Mass: 167.0501770g/mol
Monoisotopic Mass: 167.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 263.0±40.0 °C at 760 mmHg
Flash Point: 112.8±27.3 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255132-1g	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95%	1g	$542	2021-06-16
Alichem	A079000442-250mg	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95%	250mg	$236.64	2023-09-01
Alichem	A079000442-1g	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95%	1g	$603.20	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD990-50mg	(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95+%	50mg	232.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD990-200mg	(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95+%	200mg	630.0CNY	2021-07-12
Chemenu	CM255132-1g	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95%	1g	$249	2024-07-23
abcr	AB489434-250 mg	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine; .	812695-59-3		250MG	€193.40	2022-03-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD990-250mg	(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95+%	250mg	2502CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LD990-100mg	(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	95+%	100mg	1057CNY	2021-05-08
eNovation Chemicals LLC	D961160-250mg	(R)-5-Chloro-2,3-dihydro-1H-inden-1-amine	812695-59-3	97%	250mg	$120	2024-06-06

(1R)-5-chloro-2,3-dihydro-1H-inden-1-amine Related Literature

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2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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